7-(Iodomethyl)bicyclo[4.2.0]octa-1,3,5-triene

• CAS No.: 135634-19-4
• Molecular Formula: C9H9I
• Molecular Weight: 244.07 g/mol
• IUPAC Name: 7-(iodomethyl)bicyclo[4.2.0]octa-1,3,5-triene
• InChI: InChI=1S/C9H9I/c10-6-8-5-7-3-1-2-4-9(7)8/h1-4,8H,5-6H2
• InChI Key: MGIXHHGPONMWMN-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C21)CI

Description

7-(Iodomethyl)bicyclo[4.2.0]octa-1,3,5-triene is a useful research compound. Its molecular formula is C9H9I and its molecular weight is 244.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6 g of benzocyclobuten-1-ylmethyl para-toluenesulfonate (prepared according to the process described in J.A.C.S., (1975), 154, p. 347) are mixed with 6.2 g of sodium iodide in 85 ml of acetone. The reaction medium is brought to reflux for 8 hours, then introduced into 150 ml of water and extracted several times with ethyl ether. The organic phase is then washed with normal sodium thiosulfate solution, dried over anhydrous magnesium sulfate and concentrated to obtain the expected compound in the form of an oil.